Cas no 338978-14-6 (4-(3-Chlorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde)

• Product Name: 4-(3-Chlorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde
• CAS No: 338978-14-6
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• MDL: MFCD00173497
• CID: 3047262
• PubChem ID: 2764482
• Update Time: 2025-06-08

4-(3-Chlorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chlorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde
• AKOS005071292
• CS-0327700
• SCHEMBL2457624
• MFCD00173497
• 4-(3-Chlorobenzoyl)-1-methyl-1H-pyrrole-2-carboxaldehyde
• 9F-013
• 338978-14-6
• 4-(3-chlorobenzoyl)-1-methylpyrrole-2-carbaldehyde
• DTXSID201199527
• 4-(3-Chlorobenzoyl)-1-methyl-1H-pyrrole-2- carbaldehyde

• MDL： MFCD00173497
• Inchi： 1S/C13H10ClNO2/c1-15-7-10(6-12(15)8-16)13(17)9-3-2-4-11(14)5-9/h2-8H,1H3
• InChI Key： HGYPWKCEDGGCLD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1C=C(C=O)N(C)C=1)=O

Computed Properties

• Exact Mass: 247.0400063g/mol
• Monoisotopic Mass: 247.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• Melting Point: 137-139°C

4-(3-Chlorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(3-Chlorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde

Introduction to 4-(3-Chlorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde (CAS No. 338978-14-6)

4-(3-Chlorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde, with the chemical formula C₁₄H₁₀ClNO₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aldehyde derivative has garnered attention due to its versatile structural features and potential applications in drug discovery and medicinal chemistry. The compound’s molecular structure incorporates a pyrrole ring, a chlorobenzoyl group, and an aldehyde functionality, which collectively contribute to its unique reactivity and biological profile.

The CAS No. 338978-14-6 identifier is a crucial reference for researchers and industrial chemists, ensuring precise identification and differentiation from other chemical entities. This compound has been extensively studied for its role as a key intermediate in the synthesis of various pharmacologically active molecules. Its ability to serve as a building block in constructing complex scaffolds makes it invaluable in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds due to their prevalence in biologically active natural products and synthetic drugs. Among these, pyrrole derivatives have been particularly noteworthy, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing groups such as the chlorobenzoyl moiety enhances the compound’s reactivity, making it an attractive candidate for further functionalization.

The aldehyde group in 4-(3-Chlorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde serves as a versatile handle for chemical transformations. It can participate in condensation reactions with various nucleophiles, including amines and hydrazines, to form Schiff bases or hydrazones. These derivatives have been explored for their potential applications in medicinal chemistry, particularly as precursors to more complex molecules with enhanced pharmacological properties.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been employed to introduce additional functional groups or modify existing ones. These innovations have not only improved the yield and purity of the final product but also opened new avenues for structural diversification.

The biological activity of 4-(3-Chlorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde has been the subject of numerous studies. Initial investigations have suggested that it exhibits inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, its ability to modulate the activity of cytochrome P450 enzymes has been explored as a potential therapeutic strategy for metabolic disorders. Additionally, its interaction with specific protein targets has been investigated for possible applications in oncology research.

In vitro studies have demonstrated that this compound can exhibit dose-dependent effects on cell lines derived from different cancer types. The precise mechanisms by which it exerts its effects are still under investigation, but preliminary findings suggest involvement of pathways related to cell proliferation and apoptosis. These observations have prompted further research into its potential as an anticancer agent or as a component in combination therapies.

The synthesis of analogues derived from 4-(3-Chlorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde represents another area of active interest. By modifying substituents on the pyrrole ring or introducing additional functional groups, researchers aim to fine-tune the biological activity and selectivity of these derivatives. Such modifications can lead to compounds with improved pharmacokinetic profiles or reduced side effects, making them more suitable for clinical applications.

The role of computational chemistry in designing and optimizing derivatives of this compound cannot be overstated. Molecular modeling techniques allow researchers to predict the binding affinity of different analogues to target proteins, thereby guiding experimental efforts towards the most promising candidates. This interdisciplinary approach has significantly accelerated the drug discovery process and reduced the time-to-market for novel therapeutics.

The industrial significance of CAS No. 338978-14-6 extends beyond academic research. Pharmaceutical companies are increasingly seeking cost-effective and sustainable methods for producing high-value intermediates like this one. Advances in green chemistry principles have led to the development of environmentally friendly synthetic routes that minimize waste generation and reduce energy consumption without compromising yield or quality.

In conclusion, 4-(3-Chlorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde represents a fascinating compound with broad applications in pharmaceutical chemistry. Its unique structural features make it a valuable tool for synthesizing biologically active molecules, while ongoing research continues to uncover new potential uses for this versatile intermediate. As our understanding of its properties grows, so too does its importance in addressing unmet medical needs through innovative drug development strategies.